4,6-Dimethoxy-2-methyl-nicotinamide

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 4,6-dimethoxy-2-methylpyridine-3-carboxamide
• InChI: InChI=1S/C9H12N2O3/c1-5-8(9(10)12)6(13-2)4-7(11-5)14-3/h4H,1-3H3,(H2,10,12)
• InChI Key: ZWIKZCIYDKPLHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=N1)OC)OC)C(=O)N

Description

4,6-Dimethoxy-2-methyl-nicotinamide is a nicotinamide derivative characterized by methoxy groups at positions 4 and 6 of the pyridine ring and a methyl substituent at position 2. Nicotinamide analogs are often explored for their enzyme-inhibitory properties, particularly targeting NAD-dependent pathways.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Features
4,6-Dimethoxy-2-methyl-nicotinamide	2-CH₃, 4-OCH₃, 6-OCH₃	C₁₀H₁₄N₂O₃	210.23 g/mol	Methoxy groups enhance electron density; methyl improves lipophilicity.
2-Hydroxy-4,6-dimethylnicotinamide	2-OH, 4-CH₃, 6-CH₃	C₉H₁₂N₂O₂	180.20 g/mol	Hydroxyl group increases polarity but reduces metabolic stability vs. methoxy .
4,6-Dichloro-N-methoxy-N-methylnicotinamide	4-Cl, 6-Cl, N-OCH₃, N-CH₃	C₈H₈Cl₂N₂O₂	235.07 g/mol	Chlorine atoms enhance electrophilicity; N-methoxy-N-methyl improves solubility .
4,6-Dimethyl-2-(alkylthio)nicotinamide	2-SR (alkyl), 4-CH₃, 6-CH₃	Varies by R-group	~210–280 g/mol	Alkylthio groups increase lipophilicity and potential for thiol-mediated interactions .

Key Observations:

• Substituent Reactivity : Methoxy groups (as in 4,6-Dimethoxy-2-methyl-nicotinamide) donate electron density via resonance, stabilizing the pyridine ring. In contrast, chloro substituents (e.g., 4,6-Dichloro-N-methoxy-N-methylnicotinamide) withdraw electrons, increasing reactivity toward nucleophilic attack .
• Biological Implications : Hydroxyl groups (e.g., 2-Hydroxy-4,6-dimethylnicotinamide) may confer hydrogen-bonding capacity but are prone to glucuronidation, reducing bioavailability. Alkylthio derivatives (e.g., 4,6-Dimethyl-2-(alkylthio)nicotinamide) exhibit enhanced membrane permeability due to increased hydrophobicity .